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Compound of Interest

Methyl (4-chloro-2-
Compound Name: ,

nitrophenoxy)acetate
CAS No.: 13212-52-7

Cat. No.: B3011533

Get Quote

Executive Summary & Strategic Utility

Methyl (4-chloro-2-nitrophenoxy)acetate (CAS: 13212-52-7) serves as a critical intermediate
in the synthesis of diphenyl ether herbicides (e.g., Fluoroglycofen-ethyl analogs) and is a
privileged scaffold in medicinal chemistry, particularly for CRTH2 antagonists and PPAR
agonists.

This guide details a high-fidelity synthesis protocol optimized for drug development workflows
where purity and reproducibility are paramount. Unlike industrial agrochemical routes that
prioritize crude vyield, this protocol emphasizes impurity control (specifically regulating ester
hydrolysis and O- vs. C-alkylation).

Key Molecular Parameters
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Parameter Data

CAS Number 13212-52-7

Formula CoHsCINOs

MW 245.62 g/mol

Core Moiety 4-chloro-2-nitrophenol

Functional Handle Methyl ester (labile to strong base)

Retrosynthetic Analysis & Strategy

The synthesis is best approached via a Williamson Ether Synthesis.[1][2][3][4] The
disconnection reveals two primary precursors: the nucleophilic phenoxide derived from 4-
chloro-2-nitrophenol and the electrophilic Methyl chloroacetate.

Strategic Choice:
» Base Selection: We utilize Potassium Carbonate (K2COs3) in Acetone or DMF.

o Rationale: Stronger bases (NaOH/KOH) or aqueous conditions risk hydrolyzing the methyl
ester product into the carboxylic acid. K2COs is mild enough to deprotonate the phenol
(pKa ~7.9 due to the nitro group) but slow to hydrolyze the ester.

o Catalysis: Potassium lodide (KI) is added as a Finkelstein catalyst to convert the alkyl

chloride to the more reactive alkyl iodide in situ.

Methyl chloroacetate
(Electrophile)

4-Chloro-2-nitrophenol
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Figure 1: Retrosynthetic disconnection showing the convergent assembly of the ether linkage.

Detailed Synthesis Protocol

Scale: 10.0 mmol (Lab Scale) Expected Yield: 92-96% Time: 4-6 Hours

. Stoichi

Reagent MW ( g/mol ) Equiv.[5] Mass/Vol Role
4-Chloro-2- o

] 173.55 1.0 1749 Limiting Reagent
nitrophenol
Methyl )

108.52 1.2 1.30 g (1.05 mL) Electrophile

chloroacetate
Potassium
Carbonate 138.21 2.0 2.76¢g Base
(anhydrous)
Potassium lodide  166.00 0.1 0.17g Catalyst
Acetone (Dry) - - 25 mL Solvent

Step-by-Step Procedure
Phase 1: Phenoxide Formation

e Setup: Equip a 100 mL round-bottom flask (RBF) with a magnetic stir bar and a reflux
condenser. Flush with nitrogen.[6]

e Dissolution: Add 4-chloro-2-nitrophenol (1.74 g) and anhydrous Acetone (25 mL). Stir until
fully dissolved.

o Deprotonation: Add Potassium Carbonate (2.76 g) in a single portion. The solution will likely
turn bright yellow/orange, indicating the formation of the phenoxide anion.

o Activation: Add Potassium lodide (0.17 g). Stir at room temperature for 15 minutes to ensure
homogeneity.

Phase 2: Alkylation (The Reaction)
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o Addition: Add Methyl chloroacetate (1.05 mL) dropwise via syringe over 5 minutes.

o Note: Dropwise addition prevents localized high concentrations that could favor side
reactions, though this is less critical with mild bases.

o Reflux: Heat the reaction mixture to a gentle reflux (bath temp ~60°C).
e Monitoring: Monitor by TLC (Eluent: 20% Ethyl Acetate in Hexanes).

o Starting Material Rf: ~0.4 (Phenol)[3]

o Product Rf: ~0.6 (Ester)

o Endpoint: Reaction is typically complete within 3-5 hours.

Phase 3: Workup & Isolation[4][6]

« Filtration: Cool the mixture to room temperature. Filter off the inorganic solids (KCI, excess
K2CO:s) through a sintered glass funnel or Celite pad. Wash the cake with cold acetone (10
mL).

o Concentration: Evaporate the filtrate under reduced pressure (Rotovap) to obtain a crude
residue.

» Partition: Dissolve the residue in Ethyl Acetate (30 mL) and wash with:
o Water (2 x 15 mL) to remove DMF/Acetone traces.

o 5% NaOH (1 x 10 mL) CRITICAL STEP: This removes any unreacted phenol starting
material. Do not prolong contact time to avoid ester hydrolysis.

o Brine (1 x 15 mL).

e Drying: Dry the organic layer over anhydrous Na=SOa4, filter, and concentrate to dryness.

Phase 4: Purification[4]

o Standard: Recrystallization from Ethanol/Water (9:1) or Hexane/Ethyl Acetate.[7]
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o Result: Pale yellow crystalline solid.[5]

Reaction Mechanism (SN2)

The reaction proceeds via a classic SN2 (Substitution Nucleophilic Bimolecular) mechanism.[2]

[4]

o Activation: The base (K2COs) deprotonates the phenol to generate the phenoxide anion. The
nitro group at the ortho position stabilizes this anion via resonance, making it a "softer"
nucleophile, which is excellent for SN2 but requires a good leaving group.

» Finkelstein Exchange (In Situ): The catalytic iodide (I7) displaces the chloride on methyl
chloroacetate to form methyl iodoacetate (a more reactive electrophile).

o Attack: The phenoxide oxygen attacks the alpha-carbon of the methyl iodoacetate, displacing
the iodide.

Deprotonation

(Phenol -> Phenoxide) Phenoxide

Nucleophilic Attack

(SN2) Ether Formation

Activated Electrophile

Catalytic Activation
(Cl -> | Exchange)

Click to download full resolution via product page

Figure 2: Mechanistic flow of the catalytic Williamson Ether Synthesis.

Process Variables & Optimization

To adapt this protocol for specific drug development needs (e.g., deuterated analogs or scale-
up), consider these variables:
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Variable Recommendation Causality & Impact

Acetone is easy to remove but
requires reflux. DMF

Solvent Acetone (Lab) vs. DMF (Scale) accelerates SN2 (polar aprotic)
but is harder to remove during

workup.

Cesium carbonate is more

soluble and basic, useful if the
Base K2COs vs. Cs2CO0s3 o ) )

reaction is sluggish (steric

hindrance), but expensive.

Methyl bromoacetate reacts
] faster and may not require Kl
Leaving Group Chloro- vs. Bromoacetate ]
catalyst, but is less stable and

more lacrimatory.

Exceeding 80°C increases the
Temperature 50-60°C risk of ester hydrolysis or
decarboxylation side reactions.

Analytical Characterization (Self-Validation)

Confirm the identity of the synthesized product using these predicted spectral data points.

e 'H NMR (400 MHz, CDCls):

[¢]

0 7.85 (d, J=2.5 Hz, 1H): Aromatic H-3 (Ortho to NO2z, most deshielded).

[¢]

0 7.45 (dd, J=9.0, 2.5 Hz, 1H): Aromatic H-5.

o

0 7.05 (d, J=9.0 Hz, 1H): Aromatic H-6 (Ortho to ether linkage).

o

0 4.75 (s, 2H): O-CH2-CO (Methylene protons).

[¢]

0 3.80 (s, 3H): COOCHs (Methyl ester).

e IR (KBr):
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o 1750-1760 cm~1: C=0 stretch (Ester).
o 1530 & 1350 cm~1: N-O stretch (Nitro group).
o 1250 cm~1: C-O-C stretch (Ether).

Safety & Handling

» Methyl Chloroacetate: Highly toxic and a severe lachrymator. Handle only in a functioning
fume hood. It is an alkylating agent; avoid skin contact.

» Nitro Compounds: While this specific intermediate is stable, nitroaromatics can be energetic.
Avoid heating dryness residues to high temperatures (>150°C).

o Waste: Aqueous washes containing phenols must be segregated as toxic organic waste, not
general aqueous waste.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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